Cas no 32074-28-5 (Acetamide,N-(aminophenyl)-)
Acetamide,N-(aminophenyl)- structure
Product Name:Acetamide,N-(aminophenyl)-
CAS No:32074-28-5
MF:C8H10N2O
MW:150.177801609039
CID:307159
PubChem ID:208384
Update Time:2025-04-19
Acetamide,N-(aminophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(aminophenyl)-
- Acetanilide,ar'-amino- (8CI)
- Aminoacetoanilide
- CHEMBL1412864
- NSC 226561
- 32074-28-5
- Acetamide, 2-amino-N-phenyl-
- UNII-6TY4B5Z38R
- NCIStruc2_000092
- 6TY4B5Z38R
- NS00080162
- Benzokoll
- EINECS 209-100-0
- NCIStruc1_000005
- MFCD06662103
- BB 0254727
- NSC14288
- 2-Amino-N-phenylacetamide
- NS00033338
- CCG-37596
- EN300-58358
- Acetanilide, ar'-amino-
- NCGC00013186-02
- CS-0117648
- Q27896876
- NSC-226561
- Amino-acetanilid
- 2-azanyl-N-phenyl-ethanamide
- A833219
- 555-48-6
- NCI60_000936
- Aminoacetanilid
- Acetanilide, 2-amino-
- USAF EK-13
- 2-amino-N-phenyl-acetamide
- Aminoacetic anilide
- Acetanilide,2-amino-
- N-Glycylaniline
- F3308-3806
- NSC226561
- NCGC00013186
- NCGC00096307-01
- Glycinanilide
- NCI14288
- DTXSID70185878
- AKOS000183394
- Glycine anilide
- AB22065
- Glycocollanilide
- 2-AMINOACETANILIDE
- SCHEMBL188327
- QRKJNCRCYBKANP-UHFFFAOYSA-N
- BS-28810
-
- Inchi: 1S/C8H10N2O/c9-6-8(11)10-7-4-2-1-3-5-7/h1-5H,6,9H2,(H,10,11)
- InChI Key: QRKJNCRCYBKANP-UHFFFAOYSA-N
- SMILES: O=C(CN)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 150.0794
- Monoisotopic Mass: 150.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
Acetamide,N-(aminophenyl)- Related Literature
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David R. Chisholm,Joshua G. Hughes,Thomas S. Blacker,Rachel Humann,Candace Adams,Daniel Callaghan,Alba Pujol,Nicola K. Lembicz,Angus J. Bain,John M. Girkin,Carrie A. Ambler,Andrew Whiting Org. Biomol. Chem. 2020 18 9231
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2. Cyclization of o-phenylenediamines by CO2 in the presence of H2 for the synthesis of benzimidazolesBo Yu,Hongye Zhang,Yanfei Zhao,Sha Chen,Jilei Xu,Changliang Huang,Zhimin Liu Green Chem. 2013 15 95
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3. Cyclization of o-phenylenediamines by CO2 in the presence of H2 for the synthesis of benzimidazolesBo Yu,Hongye Zhang,Yanfei Zhao,Sha Chen,Jilei Xu,Changliang Huang,Zhimin Liu Green Chem. 2013 15 95
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4. A novel green route for the synthesis of N-phenylacetamides, benzimidazoles and acridinediones using Candida parapsilosis ATCC 7330Pula Mahajabeen,Anju Chadha RSC Adv. 2013 3 21972
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5. CLXXXIII.—The hydrolysis of diacetyl-o-diaminesMontague Alexandra Phillips J. Chem. Soc. 1930 1409
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